Cas no 749878-89-5 (3-(5-Chloro-2-hydroxyphenyl)propanoic acid)
3-(5-Chloro-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chloro-2-hydroxyphenyl)propanoic acid
- 5-Chlormelilotsaure
- 3-(5'-Chloro-2'-hydroxyphenyl)propionic acid
- 3-(5-Chloro-2-hydroxyphenyl)propanoic acid
-
- Inchi: 1S/C9H9ClO3/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h2-3,5,11H,1,4H2,(H,12,13)
- InChI Key: ONNIBDHZMCXKPP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)CCC(=O)O)O
Computed Properties
- Exact Mass: 200.0240218g/mol
- Monoisotopic Mass: 200.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 2
3-(5-Chloro-2-hydroxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002180-250mg |
3-(5'-Chloro-2'-hydroxyphenyl)propionic acid |
749878-89-5 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A014002180-500mg |
3-(5'-Chloro-2'-hydroxyphenyl)propionic acid |
749878-89-5 | 97% | 500mg |
$863.90 | 2023-09-01 | |
| Alichem | A014002180-1g |
3-(5'-Chloro-2'-hydroxyphenyl)propionic acid |
749878-89-5 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| 1PlusChem | 1P00GA7L-250mg |
3-(5-CHLORO-2-HYDROXYPHENYL)PROPANOIC ACID |
749878-89-5 | 95% | 250mg |
$300.00 | 2024-04-21 | |
| 1PlusChem | 1P00GA7L-1g |
3-(5-CHLORO-2-HYDROXYPHENYL)PROPANOIC ACID |
749878-89-5 | 95% | 1g |
$717.00 | 2024-04-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741974-1g |
3-(5-Chloro-2-hydroxyphenyl)propanoic acid |
749878-89-5 | 98% | 1g |
¥4947.00 | 2024-07-28 |
3-(5-Chloro-2-hydroxyphenyl)propanoic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-(5-Chloro-2-hydroxyphenyl)propanoic acid
Research Brief on 3-(5-Chloro-2-hydroxyphenyl)propanoic acid (CAS: 749878-89-5): Recent Advances and Applications
3-(5-Chloro-2-hydroxyphenyl)propanoic acid (CAS: 749878-89-5) is a chlorinated phenolic derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 3-(5-Chloro-2-hydroxyphenyl)propanoic acid, demonstrating its ability to inhibit cyclooxygenase-2 (COX-2) activity with high selectivity. The compound's structural similarity to nonsteroidal anti-inflammatory drugs (NSAIDs) suggests its potential as a scaffold for designing novel COX-2 inhibitors with reduced gastrointestinal side effects. Molecular docking studies revealed that the chloro and hydroxyl groups play critical roles in binding to the active site of COX-2, providing insights for further structural optimization.
In addition to its anti-inflammatory potential, recent research has explored the antimicrobial efficacy of 3-(5-Chloro-2-hydroxyphenyl)propanoic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to conventional antibiotics. The study proposed that the compound disrupts bacterial cell membrane integrity, offering a promising mechanism for combating antibiotic-resistant pathogens.
The synthetic utility of 3-(5-Chloro-2-hydroxyphenyl)propanoic acid has also been highlighted in recent work. A 2023 Organic Process Research & Development paper detailed a scalable, green chemistry approach to its synthesis, utilizing biocatalytic methods to achieve high yields (>85%) and reduced environmental impact. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.
Emerging applications in targeted drug delivery systems have further expanded the compound's relevance. Researchers have recently conjugated 3-(5-Chloro-2-hydroxyphenyl)propanoic acid to nanoparticle carriers, enhancing its bioavailability and tissue-specific delivery. Preliminary in vivo studies in murine models show improved pharmacokinetic profiles, with sustained release properties that could benefit chronic inflammatory conditions.
Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and metabolic pathways. Current research gaps include comprehensive toxicological assessments and human pharmacokinetic studies. Ongoing investigations aim to address these limitations while exploring novel derivatives with enhanced therapeutic indices.
In conclusion, 3-(5-Chloro-2-hydroxyphenyl)propanoic acid (749878-89-5) represents a versatile chemical entity with multiple therapeutic potentials. Recent advances in understanding its biological activities, coupled with improved synthetic methodologies, position this compound as a valuable asset in medicinal chemistry. Future research directions should focus on clinical translation and the development of structurally optimized analogs to maximize therapeutic benefits while minimizing potential adverse effects.
749878-89-5 (3-(5-Chloro-2-hydroxyphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)